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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B12400445 Get Quote

Essential Safety and Handling Guide for Benzyl
Benzoate-d5
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Benzyl benzoate-d5. The following

procedures are designed to ensure safe laboratory practices and minimize exposure risk.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling Benzyl benzoate-d5 to prevent skin and eye contact,

and inhalation.
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PPE Category Recommended Equipment

Eye/Face Protection
Chemical splash goggles or safety glasses with

side protection.[1][2]

Hand Protection

Wear suitable chemical-resistant gloves (e.g.,

nitrile rubber). Dispose of contaminated gloves

after use in accordance with good laboratory

practices.[3]

Skin and Body Protection

Lab coat or other protective clothing to prevent

skin exposure.[1][4] In case of a large spill, a full

suit may be necessary.[1]

Respiratory Protection

Work in a well-ventilated area or under a

chemical fume hood.[1][5] If ventilation is

insufficient or for large spills, use an

approved/certified vapor respirator.[1]

Health and Safety Data
Benzyl benzoate-d5 is harmful if swallowed and is toxic to aquatic life with long-lasting effects.

[6][7][8] The primary hazards are associated with the benzyl benzoate molecule; the deuterium

labeling is not expected to significantly alter its chemical reactivity.

Hazard Classification GHS Statements

Acute Toxicity (Oral) H302: Harmful if swallowed.[6]

Hazardous to the Aquatic Environment (Chronic)
H411: Toxic to aquatic life with long lasting

effects.[6][7]
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Physical and Chemical Properties Value

Physical State Liquid.[1]

Flash Point 147.8°C (298°F) (Closed Cup).[1]

Auto-ignition Temperature 480°C (896°F).[1][5]

Solubility
Insoluble in cold water. Soluble in methanol,

acetone, and n-octanol.[1]

Incompatibilities Reactive with strong oxidizing agents.[1][5][6]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Ensure that an eyewash station and safety shower are readily accessible.[1]

Perform all handling operations within a certified chemical fume hood to ensure adequate

ventilation.[1][6]

Don all required PPE as specified in the table above.

If weighing a solid form, use a tared weigh boat or paper. For liquids, use a tared, sealed

container.

Minimize the creation of dust or aerosols.

2. Dissolving and Transferring:

When dissolving, slowly add the Benzyl benzoate-d5 to the appropriate solvent in a suitable

container.

Use a properly labeled, sealed container for transfers.

Ground all equipment containing the material to prevent static discharge.[1]
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3. Spills and Emergency Procedures:

Small Spills: Absorb the spill with an inert material (e.g., sand, diatomaceous earth) and

place it in a suitable, closed container for disposal.[1][4][5]

Large Spills: Evacuate the area.[4][6] Wear a full suit, vapor respirator, boots, and gloves.[1]

Contain the spill and collect the material for disposal.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][9]

Skin Contact: Immediately flush skin with plenty of water.[1] Remove contaminated clothing.

[1]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

advice.[3][9]

Disposal Plan
Dispose of Benzyl benzoate-d5 and any contaminated materials as hazardous waste.[3]

Collect waste in a properly labeled, sealed, and appropriate container.

Do not dispose of it down the drain or into the environment.[3][5]

Follow all local, regional, and national regulations for chemical waste disposal.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://www.technopharmchem.com/application/uploads/files/1585752816_BENZYL_BENZOATE.pdf
https://www.fishersci.com/store/msds?partNumber=AC105860010&productDescription=BENZYL+BENZOATE%2C+99%2B%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585752816_BENZYL_BENZOATE.pdf
https://saas-tw-fs.usequantum.com/upload/68091609-746a-4aa4-a7f4-b2266b8f63a9.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=18388
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00676.pdf?1265922744
https://cdnisotopes.com/media/catalog/product/d/-/d-3479_4.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=18388
https://www.benchchem.com/product/b12400445?utm_src=pdf-body
https://cdnisotopes.com/media/catalog/product/d/-/d-3479_4.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-3479_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC105860010&productDescription=BENZYL+BENZOATE%2C+99%2B%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585752816_BENZYL_BENZOATE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Spill Response

Disposal

Don Required PPE

Work in Fume Hood

Weigh Chemical

Dissolve/Transfer

Assess Spill Size

If Spill Occurs

Collect Hazardous Waste

Small Spill: Absorb Large Spill: Evacuate & Contain

Label & Seal Container

Follow Regulations

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12400445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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